6-Chloro-2-(3-nitrophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C13H8ClNO4/c14-11-6-2-5-10(12(11)13(16)17)8-3-1-4-9(7-8)15(18)19/h1-7H,(H,16,17)
• InChI Key: LYSMBCKAZPWJPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C13H8ClNO4
• DSSTOX Substance ID: DTXSID30690059
• Molecular Weight: 277.66 g/mol
• CAS RN: 1261905-99-0

Description

6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% (6-Cl-2-NPA) is a chemical compound that has been studied and used in a variety of scientific applications. It is a white crystalline solid with a melting point of 98-100°C and a molecular weight of 272.56 g/mol. 6-Cl-2-NPA is a versatile compound that has been used in the synthesis of organic compounds, as a catalyst for chemical reactions, and as a fluorescent probe for biological studies.

Scientific Research Applications

6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of DNA and proteins. It has also been used as a catalyst for the synthesis of organic compounds, such as amides and esters. Additionally, 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% has been used as a reagent in the synthesis of pharmaceuticals and other specialty chemicals.

Mechanism of Action

6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% acts as a fluorescent probe by binding to DNA and proteins, resulting in increased fluorescence. The binding of 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% to DNA and proteins results in a change in the conformation of the molecules, which allows for the detection of the molecules.
Biochemical and Physiological Effects
6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% has been shown to have no adverse biochemical or physiological effects when used in laboratory experiments. It is non-toxic and non-irritating, and is not considered a hazardous material.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is easy to synthesize, is non-toxic, and is relatively inexpensive. Additionally, it is a versatile compound that can be used in a variety of applications. The main limitation of 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% is its limited solubility in water, which can limit its use in some applications.

Future Directions

The potential future directions for 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% include the development of new fluorescent probes for the detection of DNA and proteins, the development of new catalysts for the synthesis of organic compounds, and the development of new reagents for the synthesis of pharmaceuticals and other specialty chemicals. Additionally, 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% could be used to develop new methods for the detection of other biomolecules, such as carbohydrates and lipids. Finally, 6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% could be used to develop new methods for the detection of environmental pollutants.

Synthesis Methods

6-Chloro-2-(3-nitrophenyl)benzoic acid, 95% can be synthesized by the reaction of p-nitrophenol and chloroacetic acid in the presence of a catalyst. The reaction is carried out at room temperature and is typically completed in 1-2 hours. The reaction yields a product with a purity of 95%.